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Compound of Interest

Compound Name:
3-Cyanopropane-1-sulfonyl

chloride

CAS No.: 81926-29-6

Cat. No.: B1519217

Get Quote

Strategic Bifunctional Linker for Medicinal
Chemistry & Proteomics
Executive Summary
3-Cyanopropane-1-sulfonyl chloride (CAS 81926-29-6) is a specialized aliphatic sulfonyl

chloride employed as a high-value building block in drug discovery. Distinguished by its

bifunctional architecture, it possesses two electrophilic sites with distinct reactivity profiles: a

highly reactive sulfonyl chloride (

) and a latent, modifiable nitrile (

) group.

This guide provides a comprehensive analysis of its molecular structure, validated synthesis

protocols, and critical role in the development of sulfonamide-based therapeutics, including

Janus Kinase (JAK) inhibitors and glucokinase activators.
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Molecular Architecture & Physiochemical Profile
The molecule consists of a three-carbon propyl chain terminating in a sulfonyl chloride group at

position 1 and a cyano group at position 3. This specific spacing (

) is critical for avoiding cyclization side-reactions (such as the formation of 5-membered
sultams) during subsequent nucleophilic attacks, a common issue with ethyl (

) analogs.

Table 1: Physiochemical Specifications
Property Specification

IUPAC Name 3-Cyanopropane-1-sulfonyl chloride

CAS Number 81926-29-6

Molecular Formula

Molecular Weight 167.61 g/mol

Physical State
White to off-white solid or semi-solid (low

melting point)

Boiling Point ~114–116 °C (at reduced pressure)

Solubility
Soluble in DCM, THF, EtOAc; reacts with

water/alcohols

Stability
Moisture sensitive; store under inert gas (

/Ar) at 2–8 °C

Structural Reactivity Map
The molecule's utility stems from its chemoselectivity. The sulfonyl chloride is a "hard"

electrophile, reacting rapidly with amines to form stable sulfonamides. The nitrile remains inert

under these conditions, serving as a "masked" primary amine (via reduction) or a precursor for

heterocycles (e.g., tetrazoles).
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Figure 1: Chemoselective reactivity map highlighting the distinct functional zones of the

molecule.

Synthetic Routes & Mechanistic Causality
While direct chlorosulfonation of nitriles is hazardous and low-yielding, the industry-standard

protocol utilizes an oxidative chlorination strategy starting from 4-chlorobutyronitrile. This

pathway ensures high yield and safety by avoiding the handling of gaseous chlorine in favor of

in situ generation or controlled reagents.

Validated Synthesis Protocol
Objective: Synthesis of 3-Cyanopropane-1-sulfonyl chloride from 4-chlorobutyronitrile.

Prerequisites:

Precursor: 4-Chlorobutyronitrile (CAS 628-20-6).

Reagents: Thiourea, N-Chlorosuccinimide (NCS), HCl (2M), Acetonitrile.

Safety: Fume hood required. Sulfonyl chlorides are lachrymators.

Step-by-Step Methodology:

Formation of Isothiouronium Salt (S-Alkylation):
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Procedure: Dissolve 4-chlorobutyronitrile (1.0 eq) and thiourea (1.1 eq) in ethanol. Reflux

for 12–16 hours.

Causality: The sulfur atom of thiourea acts as a soft nucleophile, displacing the alkyl

chloride via an

mechanism. The nitrile remains unaffected due to the neutral conditions.

Validation: TLC should show consumption of the starting chloride. Concentration yields the

S-(3-cyanopropyl)isothiouronium chloride salt.

Oxidative Chlorosulfonation:

Procedure: Suspend the isothiouronium salt in Acetonitrile/2M HCl (1:5 v/v) at 0 °C. Add

N-Chlorosuccinimide (NCS, 4.0 eq) portion-wise, maintaining temperature <10 °C.

Mechanism:[1][2][3][4][5] NCS provides electrophilic chlorine (

), oxidizing the sulfur. The aqueous acid hydrolyzes the intermediate to the sulfonyl
chloride (

) rather than the sulfonic acid.

Self-Validating Check: The reaction is exothermic. A distinct color change (often to

yellow/green) and the formation of a biphasic mixture indicate successful conversion.

Isolation:

Extract with Dichloromethane (DCM). Wash with cold brine. Dry over anhydrous

.

Critical Step: Evaporate solvent at low temperature (<30 °C) to prevent thermal

decomposition.
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Figure 2: Oxidative chlorination pathway for high-purity synthesis.

Applications in Drug Discovery[4]
The 3-cyanopropyl moiety is a pharmacophore linker used to optimize Lipinski parameters

(solubility, H-bond acceptors) in kinase inhibitors.

Case Study: Janus Kinase (JAK) Inhibitors
In the development of JAK inhibitors (e.g., analogs of Tofacitinib or Baricitinib), the sulfonyl

chloride is reacted with a piperidine or pyrrolidine core.

Sulfonamide Coupling:
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The sulfonyl chloride reacts with a secondary amine on the scaffold.[5]

Condition: DCM, Triethylamine (

), 0 °C

RT.[6]

Outcome: Formation of a stable sulfonamide bond.

Nitrile Transformation (The "Warhead" Installation):

The pendant nitrile is often converted into a primary amine (via Raney Ni hydrogenation)

to improve solubility or interact with the kinase hinge region.

Alternatively, it is converted to a tetrazole (via

) to serve as a bioisostere for a carboxylic acid, improving metabolic stability.

Analytical Verification (Expected Profile)
To validate the structure of the synthesized compound, compare against these expected

spectroscopic signatures:

NMR (400 MHz,

):

~3.80 ppm (t, 2H,

): Deshielded by the strong electron-withdrawing sulfonyl group.

~2.60 ppm (t, 2H,

): Characteristic triplet for protons alpha to a nitrile.

~2.40 ppm (m, 2H,

): Central methylene bridge.

IR Spectroscopy:
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~2250

(Sharp, weak):

stretch.

~1370 & 1170

(Strong):

asymmetric and symmetric stretches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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